![molecular formula C16H26ClNO3 B4401386 4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride](/img/structure/B4401386.png)
4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride
Overview
Description
4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride, also known as SR-57227A, is a selective serotonin 5-HT3 receptor antagonist. It was first synthesized in the early 1990s by Sanofi-Aventis and has since been studied for its potential applications in scientific research.
Mechanism of Action
4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride acts as a competitive antagonist at 5-HT3 receptors, blocking the binding of serotonin and other ligands to the receptor. This results in a decrease in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of several neurotransmitter systems, including the dopaminergic, noradrenergic, and cholinergic systems. It has been shown to have anxiolytic and anti-depressant effects in animal models, as well as potential applications in the treatment of addiction and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride is a highly selective and potent 5-HT3 receptor antagonist, making it a valuable tool for studying the role of these receptors in various physiological and pathological processes. However, its use is limited by its potential for off-target effects and the need for careful dosing and administration.
Future Directions
There are several potential future directions for research on 4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride, including the development of more selective and potent 5-HT3 receptor antagonists, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential applications in the treatment of psychiatric disorders and addiction. Additionally, further studies are needed to elucidate the mechanisms underlying its anxiolytic and anti-depressant effects and to optimize its dosing and administration in clinical settings.
Scientific Research Applications
4-[3-(3-propoxyphenoxy)propyl]morpholine hydrochloride has been studied for its potential applications in several areas of scientific research, including neurobiology, pharmacology, and drug development. It has been shown to have a high affinity for 5-HT3 receptors, which are involved in the regulation of neurotransmitter release and the modulation of neuronal activity.
properties
IUPAC Name |
4-[3-(3-propoxyphenoxy)propyl]morpholine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3.ClH/c1-2-10-19-15-5-3-6-16(14-15)20-11-4-7-17-8-12-18-13-9-17;/h3,5-6,14H,2,4,7-13H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTYMCVXQGMIQCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC(=CC=C1)OCCCN2CCOCC2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.83 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.